61-31-4

Sodium 1-naphthaleneacetate

In Stock

• CAS RN:
• 61-31-4

• Formula:
• C12H9NaO2

• InChI:
• InChI=1S/C12H10O2.Na/c13-12(14)8-10-6-3-5-9-4-1-2-7-11(9)10;/h1-7H,8H2,(H,13,14);/q;+1/p-1

• InChIKey:
• CJUUXVFWKYRHAR-UHFFFAOYSA-M

• 1-Naphthaleneacetic acid sodium salt is an organic molecular entity.

2-Fluoroethyl methanesulfonate

In Stock

• CAS RN:
• 461-31-4

• Formula:
• C3H7FO3S

• InChI:
• InChI=1S/C3H7FO3S/c1-8(5,6)7-3-2-4/h2-3H2,1H3

• InChIKey:
• DLFIXPTUMHDGCB-UHFFFAOYSA-N

• 2-Fluoroethyl methanesulfonate is a useful research compound. Its molecular formula is C3H7FO3S and its molecular weight is 142.15 g/mol. The purity is usually 95%.

Thioxanthene

In Stock

• CAS RN:
• 261-31-4

• Formula:
• C13H10S

• InChI:
• InChI=1S/C13H10S/c1-3-7-12-10(5-1)9-11-6-2-4-8-13(11)14-12/h1-8H,9H2

• InChIKey:
• PQJUJGAVDBINPI-UHFFFAOYSA-N

• 9H-thioxanthene is a thioxanthene that consists of a xanthene skeleton in which the oxygen atom is replaced by a sulfur atom.

trans-Methyl 2-phenylcyclopropane-1-carboxylate

In Stock

• CAS RN:
• 5861-31-4

• Formula:
• C11H12O2

• InChI:
• InChI=1S/C11H12O2/c1-13-11(12)10-7-9(10)8-5-3-2-4-6-8/h2-6,9-10H,7H2,1H3/t9-,10+/m0/s1

• InChIKey:
• BQRFZWGTJXCXSR-VHSXEESVSA-N

• Trans-Methyl 2-phenylcyclopropane-1-carboxylate is a useful research compound. Its molecular formula is C11H12O2 and its molecular weight is 176.215. The purity is usually 95%.

2-[N-(2-Cyanoethyl)-4-[(2,6-dichloro-4-nitrophenyl)azo]anilino]ethyl acetate

Usually In Stock

• CAS RN:
• 5261-31-4

• Formula:
• C19H17Cl2N5O4

• InChI:
• InChI=1S/C19H17Cl2N5O4/c1-13(27)30-10-9-25(8-2-7-22)15-5-3-14(4-6-15)23-24-19-17(20)11-16(26(28)29)12-18(19)21/h3-6,11-12H,2,8-10H2,1H3

• InChIKey:
• ROPYWXVRNREIQD-UHFFFAOYSA-N

• 2-[N-(2-Cyanoethyl)-4-[(2,6-dichloro-4-nitrophenyl)azo]anilino]ethyl acetate, also known as 2-[N-(2-Cyanoethyl)-4-[(2,6-dichloro-4-nitrophenyl)azo]anilino]ethyl acetate, is a useful research compound. Its molecular formula is C19H17Cl2N5O4 and its molecular weight is 450.3 g/mol. The purity is usually 95%.

2-(3,5-Dimethoxyphenyl)cyclohexan-1-one

• CAS RN:
• 89261-31-4

• Formula:
• C14H18O3

• InChI:
• InChI=1S/C14H18O3/c1-16-11-7-10(8-12(9-11)17-2)13-5-3-4-6-14(13)15/h7-9,13H,3-6H2,1-2H3

• InChIKey:
• AQZZTLYASSCPOG-UHFFFAOYSA-N

• 2-(3,5-Dimethoxyphenyl)cyclohexan-1-one is a useful research compound. Its molecular formula is C14H18O3 and its molecular weight is 234.29 g/mol. The purity is usually 95%.

Isobutyl cyanoacetate

In Stock

• CAS RN:
• 13361-31-4

• Formula:
• C7H11NO2

• InChI:
• InChI=1S/C7H11NO2/c1-6(2)5-10-7(9)3-4-8/h6H,3,5H2,1-2H3

• InChIKey:
• HRGQEKKNLHJZGZ-UHFFFAOYSA-N

• Isobutyl cyanoacetate is a useful research compound. Its molecular formula is C7H11NO2 and its molecular weight is 141.17 g/mol. The purity is usually 95%.

5-Nitrobenzofuran

In Stock

• CAS RN:
• 18761-31-4

• Formula:
• C8H5NO3

• InChI:
• InChI=1S/C8H5NO3/c10-9(11)7-1-2-8-6(5-7)3-4-12-8/h1-5H

• InChIKey:
• LPMMCJSIUVQZFD-UHFFFAOYSA-N

• 5-Nitrobenzofuran, also known as 5-Nitrobenzofuran, is a useful research compound. Its molecular formula is C8H5NO3 and its molecular weight is 163.13 g/mol. The purity is usually 95%.

Corollin

In Stock

• CAS RN:
• 63461-31-4

• Formula:
• C15H21N3O15

• InChI:
• InChI=1S/C15H21N3O15/c19-9(1-4-16(24)25)30-7-8-12(22)13(32-10(20)2-5-17(26)27)14(15(23)31-8)33-11(21)3-6-18(28)29/h8,12-15,22-23H,1-7H2/t8-,12-,13+,14-,15+/m1/s1

• InChIKey:
• XQHIJIKPDBEMSE-WMNSZERYSA-N

• Corollin is a useful research compound. Its molecular formula is C15H21N3O15 and its molecular weight is 483.34 g/mol. The purity is usually 95%.

3-(4-Bromophenyl)-1-(3-chlorophenyl)propan-1-one

In Stock

• CAS RN:
• 898761-31-4

• Formula:
• C15H12BrClO

• InChI:
• InChI=1S/C15H12BrClO/c16-13-7-4-11(5-8-13)6-9-15(18)12-2-1-3-14(17)10-12/h1-5,7-8,10H,6,9H2

• InChIKey:
• IKJGYCWLGDZAJO-UHFFFAOYSA-N

• 3-(4-Bromophenyl)-1-(3-chlorophenyl)propan-1-one is a useful research compound. Its molecular formula is C15H12BrClO and its molecular weight is 323.61 g/mol. The purity is usually 95%.

3-acetamido-N-(4-chlorophenyl)benzofuran-2-carboxamide

In Stock

• CAS RN:
• 160461-31-4

• Formula:
• C17H13ClN2O3

• InChI:
• InChI=1S/C17H13ClN2O3/c1-10(21)19-15-13-4-2-3-5-14(13)23-16(15)17(22)20-12-8-6-11(18)7-9-12/h2-9H,1H3,(H,19,21)(H,20,22)

• InChIKey:
• UUQMHICLFSDEER-UHFFFAOYSA-N

• 3-acetamido-N-(4-chlorophenyl)benzofuran-2-carboxamide is a useful research compound. Its molecular formula is C17H13ClN2O3 and its molecular weight is 328.75. The purity is usually 95%.

2-((5-Bromopyridin-2-yl)oxy)ethanol

In Stock

• CAS RN:
• 212961-31-4

• Formula:
• C7H8BrNO2

• InChI:
• InChI=1S/C7H8BrNO2/c8-6-1-2-7(9-5-6)11-4-3-10/h1-2,5,10H,3-4H2

• InChIKey:
• CUFNADWOLCRLNV-UHFFFAOYSA-N

• 2-((5-Bromopyridin-2-yl)oxy)ethanol is a useful research compound. Its molecular formula is C7H8BrNO2 and its molecular weight is 218.05 g/mol. The purity is usually 95%.

2-Ethyl-5-((4-nitrophenyl)(pyrrolidin-1-yl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol

In Stock

• CAS RN:
• 898361-31-4

• Formula:
• C17H19N5O3S

• InChI:
• InChI=1S/C17H19N5O3S/c1-2-13-18-17-21(19-13)16(23)15(26-17)14(20-9-3-4-10-20)11-5-7-12(8-6-11)22(24)25/h5-8,14,23H,2-4,9-10H2,1H3

• InChIKey:
• YLECQBLIXIPPSB-UHFFFAOYSA-N

• 2-Ethyl-5-((4-nitrophenyl)(pyrrolidin-1-yl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol is a useful research compound. Its molecular formula is C17H19N5O3S and its molecular weight is 373.43. The purity is usually 95%.

7-Benzylidenenaltrexone maleate

In Stock

• CAS RN:
• 864461-31-4

• Formula:
• C27H27NO4.C4H4O4

• InChI:
• InChI=1S/C27H27NO4.C4H4O4/c29-20-9-8-18-13-21-27(31)14-19(12-16-4-2-1-3-5-16)23(30)25-26(27,22(18)24(20)32-25)10-11-28(21)15-17-6-7-17;5-3(6)1-2-4(7)8/h1-5,8-9,12,17,21,25,29,31H,6-7,10-11,13-15H2;1-2H,(H,5,6)(H,7,8)/b19-12+;2-1-/t21-,25+,26+,27-;/m1./s1

• Standard selective δ1 opioid receptor antagonist. Also inhibits neurogenic ion transport mediated by a putative novel opioid receptor in porcine ileal mucosa.

2-(4-(3,4-dimethoxyphenyl)-5-(trifluoromethyl)-1H-pyrazol-3-yl)-5-ethoxyphenol

In Stock

• CAS RN:
• 1093061-31-4

• Formula:
• C20H19F3N2O4

• InChI:
• InChI=1S/C20H19F3N2O4/c1-4-29-12-6-7-13(14(26)10-12)18-17(19(25-24-18)20(21,22)23)11-5-8-15(27-2)16(9-11)28-3/h5-10,26H,4H2,1-3H3,(H,24,25)

• InChIKey:
• DAFJHKDRFZBNCM-UHFFFAOYSA-N

• 2-(4-(3,4-dimethoxyphenyl)-5-(trifluoromethyl)-1H-pyrazol-3-yl)-5-ethoxyphenol is a useful research compound. Its molecular formula is C20H19F3N2O4 and its molecular weight is 408.377. The purity is usually 95%.

Ethyl 2-amino-4-cyclopropyl-1,3-thiazole-5-carboxylate

In Stock

• CAS RN:
• 1205561-31-4

• Formula:
• C9H12N2O2S

• InChI:
• InChI=1S/C9H12N2O2S/c1-2-13-8(12)7-6(5-3-4-5)11-9(10)14-7/h5H,2-4H2,1H3,(H2,10,11)

• InChIKey:
• WWOBXWRMODSKOF-UHFFFAOYSA-N

• Ethyl 2-amino-4-cyclopropyl-1,3-thiazole-5-carboxylate is a useful research compound. Its molecular formula is C9H12N2O2S and its molecular weight is 212.27. The purity is usually 95%.

5-(Acetamidomethyl)-1-propyl-1H-pyrazole-4-sulfonyl chloride

In Stock

• CAS RN:
• 1365961-31-4

• Formula:
• C9H14ClN3O3S

• InChI:
• InChI=1S/C9H14ClN3O3S/c1-3-4-13-8(5-11-7(2)14)9(6-12-13)17(10,15)16/h6H,3-5H2,1-2H3,(H,11,14)

• InChIKey:
• BQEKLBCWMWLZKC-UHFFFAOYSA-N

• 5-(Acetamidomethyl)-1-propyl-1H-pyrazole-4-sulfonyl chloride is a useful research compound. Its molecular formula is C9H14ClN3O3S and its molecular weight is 279.74. The purity is usually 95%.

N-(2-hydroxy-2-(1-methylindolin-5-yl)ethyl)-1-(methylsulfonyl)piperidine-4-carboxamide

In Stock

• CAS RN:
• 1705761-31-4

• Formula:
• C18H27N3O4S

• InChI:
• InChI=1S/C18H27N3O4S/c1-20-8-5-14-11-15(3-4-16(14)20)17(22)12-19-18(23)13-6-9-21(10-7-13)26(2,24)25/h3-4,11,13,17,22H,5-10,12H2,1-2H3,(H,19,23)

• InChIKey:
• PNLTUQCARYXWHY-UHFFFAOYSA-N

• N-(2-hydroxy-2-(1-methylindolin-5-yl)ethyl)-1-(methylsulfonyl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C18H27N3O4S and its molecular weight is 381.49. The purity is usually 95%.

3-chloro-4-fluoro-N-(2-(2-(pyrimidin-2-yl)-1H-imidazol-1-yl)ethyl)benzenesulfonamide

In Stock

• CAS RN:
• 1797261-31-4

• Formula:
• C15H13ClFN5O2S

• InChI:
• InChI=1S/C15H13ClFN5O2S/c16-12-10-11(2-3-13(12)17)25(23,24)21-7-9-22-8-6-20-15(22)14-18-4-1-5-19-14/h1-6,8,10,21H,7,9H2

• InChIKey:
• TYMHDYZOCOGVQA-UHFFFAOYSA-N

• 3-chloro-4-fluoro-N-(2-(2-(pyrimidin-2-yl)-1H-imidazol-1-yl)ethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C15H13ClFN5O2S and its molecular weight is 381.81. The purity is usually 95%.

N-(1-(thiazol-2-yl)pyrrolidin-3-yl)-4-(trifluoromethyl)benzamide

In Stock

• CAS RN:
• 1797861-31-4

• Formula:
• C15H14F3N3OS

• InChI:
• InChI=1S/C15H14F3N3OS/c16-15(17,18)11-3-1-10(2-4-11)13(22)20-12-5-7-21(9-12)14-19-6-8-23-14/h1-4,6,8,12H,5,7,9H2,(H,20,22)

• InChIKey:
• WNIWZGSGXUJBGW-UHFFFAOYSA-N

• N-(1-(thiazol-2-yl)pyrrolidin-3-yl)-4-(trifluoromethyl)benzamide is a useful research compound. Its molecular formula is C15H14F3N3OS and its molecular weight is 341.35. The purity is usually 95%.

Tert-butyl 2-(4-fluorophenyl)-2-(prop-2-enoylamino)acetate

Usually In Stock

• CAS RN:
• 2361661-31-4

• Formula:
• C15H18FNO3

• InChI:
• InChI=1S/C15H18FNO3/c1-5-12(18)17-13(14(19)20-15(2,3)4)10-6-8-11(16)9-7-10/h5-9,13H,1H2,2-4H3,(H,17,18)

• InChIKey:
• VPUIPKGSJRUUQI-UHFFFAOYSA-N

• Tert-butyl 2-(4-fluorophenyl)-2-(prop-2-enoylamino)acetate is a useful research compound. Its molecular formula is C15H18FNO3 and its molecular weight is 279.311. The purity is usually 95%.

1-[(2S)-1-[4-[(4-chlorophenyl)methyl]piperidin-1-yl]-3-hydroxybutan-2-yl]-3-(3,4,5-trimethoxyphenyl)urea

• CAS RN:
• 1027161-31-4

• Formula:
• C26H36ClN3O5

• InChI:
• InChI=1S/C26H36ClN3O5/c1-17(31)22(16-30-11-9-19(10-12-30)13-18-5-7-20(27)8-6-18)29-26(32)28-21-14-23(33-2)25(35-4)24(15-21)34-3/h5-8,14-15,17,19,22,31H,9-13,16H2,1-4H3,(H2,28,29,32)/t17?,22-/m0/s1

• InChIKey:
• JYDVJNOBDUOZJC-UGNFMNBCSA-N

• RO320-2947/001 is a bioactive chemical.